10.1039/C3RA41100A | DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

RSC Advances Pub Date: 2013-05-09 DOI: 10.1039/C3RA41100A

Abstract

Solvent-free mechanochemical route to naphtho[2,3-b]thiophenes via [3 + 2] oxidative heteroannulation of α-enolicdithioesters and β-oxothioamides with 1,4-naphthoquinone has been achieved at room temperature.

DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

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